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Compound of Interest

Compound Name:
Methyl 3-chloro-4-methyl-5-

nitrobenzoate

CAS No.: 1057652-84-2

Cat. No.: B3209065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the molecular characteristics,

synthesis, and potential applications of a substituted nitrobenzoate, with a primary focus on the

readily characterized isomer, Methyl 4-chloro-3-methyl-5-nitrobenzoate. While the initial topic of

interest was Methyl 3-chloro-4-methyl-5-nitrobenzoate, a thorough review of scientific

literature and chemical databases indicates a lack of available data for this specific isomeric

configuration. In contrast, substantial information exists for its isomer, which serves as a

valuable and illustrative case study. This guide will delve into the chemical properties, synthesis

pathways, and potential therapeutic applications of this class of compounds, offering field-

proven insights for researchers in drug discovery and organic synthesis.

Isomeric Specificity and Compound Identification
In the realm of organic chemistry, the precise arrangement of substituents on an aromatic ring

is critical to a molecule's physical, chemical, and biological properties. The compound of
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interest, Methyl 3-chloro-4-methyl-5-nitrobenzoate, is a specific isomer of a substituted

benzene ring. However, extensive database searches reveal a significant lack of specific

experimental data for this compound.

Conversely, the isomeric compound, Methyl 4-chloro-3-methyl-5-nitrobenzoate, is well-

documented. Therefore, this guide will focus on this isomer as a representative of this class of

molecules. It is crucial for researchers to exercise caution and precision in sourcing and

identifying their compounds of interest, as isomeric variations can lead to vastly different

outcomes in experimental settings.

Core Molecular Properties
The fundamental molecular characteristics of Methyl 4-chloro-3-methyl-5-nitrobenzoate are

summarized below.

Property Value Source(s)

Molecular Formula C₉H₈ClNO₄ [1]

Molecular Weight 229.62 g/mol [1]

CAS Number 1567015-18-2 [1]

IUPAC Name
methyl 4-chloro-3-methyl-5-

nitrobenzoate

Synonym(s)
4-Chloro-3-methyl-5-nitro-

benzoic acid methyl ester
[1]

Synthesis and Mechanistic Insights
The synthesis of Methyl 4-chloro-3-methyl-5-nitrobenzoate typically involves a two-step

process: the nitration of a substituted benzoic acid followed by esterification. The choice of

starting materials and reaction conditions is paramount to achieving high yield and purity.

Synthesis of the Precursor: 3-Chloro-4-methyl-5-
nitrobenzoic Acid
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The precursor acid is synthesized via the nitration of 3-chloro-4-methylbenzoic acid. The

electron-donating methyl group and the electron-withdrawing chloro and carboxylic acid groups

direct the regioselectivity of the nitration.

A general procedure for the nitration of a similar compound, 3-chloro-4-fluorobenzoic acid,

involves the use of a mixture of nitric acid and sulfuric acid. This approach can be adapted for

the synthesis of 3-chloro-4-methyl-5-nitrobenzoic acid.[2]

Experimental Protocol: Nitration of 3-Chloro-4-methylbenzoic Acid (Adapted)

Reaction Setup: In a round-bottom flask, cool a solution of concentrated sulfuric acid.

Addition of Starting Material: Slowly add 3-chloro-4-methylbenzoic acid to the cooled sulfuric

acid with continuous stirring.

Nitration: Gradually add a nitrating mixture (concentrated nitric acid in sulfuric acid) to the

reaction flask, maintaining a low temperature.

Reaction Progression: Allow the reaction to proceed at a controlled temperature until

completion, which can be monitored by Thin Layer Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice to precipitate the product.

Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry

thoroughly.

Esterification: From Carboxylic Acid to Methyl Ester
The final step is the conversion of the carboxylic acid to its corresponding methyl ester. A

widely used and efficient method for this transformation is the Fischer esterification.[3][4] This

acid-catalyzed reaction involves refluxing the carboxylic acid with an excess of methanol.[3][4]

Experimental Protocol: Fischer Esterification of 3-Chloro-4-methyl-5-nitrobenzoic Acid

Reaction Setup: Suspend 3-chloro-4-methyl-5-nitrobenzoic acid in anhydrous methanol in a

round-bottom flask equipped with a reflux condenser.
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Acid Catalyst: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid.

Reflux: Heat the mixture to reflux and maintain for several hours. Monitor the reaction

progress by TLC.

Neutralization and Extraction: After cooling, neutralize the excess acid with a base (e.g.,

sodium bicarbonate solution) and extract the product into an organic solvent (e.g., ethyl

acetate).

Isolation: Wash the organic layer with brine, dry over an anhydrous salt (e.g., sodium

sulfate), and concentrate under reduced pressure to yield the crude product.

Purification: If necessary, purify the crude Methyl 4-chloro-3-methyl-5-nitrobenzoate by

recrystallization or column chromatography.

Synthetic Workflow Diagram

Step 1: Nitration

Step 2: Fischer Esterification

3-Chloro-4-methylbenzoic Acid

3-Chloro-4-methyl-5-nitrobenzoic Acid

Nitration

Nitrating Mixture
(HNO3/H2SO4)

Methyl 4-chloro-3-methyl-5-nitrobenzoate

Esterification

Methanol (CH3OH) Acid Catalyst (H2SO4)
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Click to download full resolution via product page

Caption: Synthetic pathway for Methyl 4-chloro-3-methyl-5-nitrobenzoate.

Applications in Drug Discovery and Development
Substituted nitrobenzoates are a class of compounds that have garnered significant interest in

medicinal chemistry due to their diverse biological activities.[5] The presence of the electron-

withdrawing nitro group can significantly influence the molecule's electronic properties and its

interactions with biological targets.[5]

Antimicrobial and Antitubercular Potential
Research has shown that various nitrobenzoate derivatives exhibit promising antimicrobial

properties.[5][6] Specifically, certain nitrobenzoate esters have demonstrated activity against

Mycobacterium tuberculosis.[6][7] The mechanism of action is often linked to the nitro group,

suggesting its crucial role in the compound's biological activity.[6] Studies on a library of

nitrobenzoate esters revealed that compounds with aromatic nitro substitution were the most

active.[6]

The broader class of nitroaromatic compounds has been investigated for activity against

various pathogens, including Pseudomonas aeruginosa.[8] While specific data for Methyl 4-

chloro-3-methyl-5-nitrobenzoate is not available, its structural motifs suggest it could be a

candidate for inclusion in screening libraries for novel antimicrobial agents.

Building Block in Organic Synthesis
Beyond its potential bioactivity, Methyl 4-chloro-3-methyl-5-nitrobenzoate serves as a versatile

intermediate in organic synthesis. The presence of multiple functional groups—the ester, the

chloro substituent, and the nitro group—allows for a range of chemical transformations, making

it a valuable building block for the synthesis of more complex molecules.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

Methyl 4-chloro-3-methyl-5-nitrobenzoate and its precursors.
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Hazard Statement Precautionary Statement

May be harmful if swallowed. Wash hands thoroughly after handling.

Causes skin irritation.
Wear protective gloves/protective clothing/eye

protection/face protection.

Causes serious eye irritation.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

May cause respiratory irritation.
Avoid breathing

dust/fume/gas/mist/vapors/spray.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Conclusion
While the initially requested compound, Methyl 3-chloro-4-methyl-5-nitrobenzoate, remains

elusive in the current body of scientific literature, its isomer, Methyl 4-chloro-3-methyl-5-

nitrobenzoate, provides a valuable platform for understanding this class of molecules. Its

synthesis is achievable through established organic chemistry reactions, and its structural

features suggest potential applications in medicinal chemistry, particularly in the development

of new antimicrobial agents. This guide serves as a foundational resource for researchers,

emphasizing the critical importance of isomeric purity and providing a framework for the

synthesis and investigation of substituted nitrobenzoates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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